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An in-depth analysis of the economic viability of different 1,4-butanediol (BDO) synthesis routes

reveals a competitive landscape where traditional petrochemical processes are increasingly

challenged by emerging bio-based alternatives. This guide provides a comparative economic

assessment of the primary industrial BDO production technologies, including the Reppe

process, the Davy process, the Mitsubishi process, and bio-based fermentation routes. The

evaluation is supported by available quantitative data on capital and operating expenditures,

feedstock costs, and overall production costs.

Economic Comparison of BDO Synthesis Routes
The choice of a specific synthesis route for 1,4-butanediol is heavily influenced by regional

feedstock availability, energy costs, and capital investment capabilities. The following tables

summarize the key economic parameters for the major industrial processes.

Table 1: High-Level Comparison of BDO Synthesis Routes
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Feature
Reppe
Process

Davy Process
Mitsubishi
Process

Bio-based
(Fermentation)

Primary

Feedstock

Acetylene,

Formaldehyde

n-Butane /

Maleic Anhydride

Butadiene, Acetic

Acid

Sugars (Glucose,

Sucrose)

Technology

Maturity
Mature Mature Mature

Commercially

maturing

Geographic

Prevalence

China (coal-

based)[1][2]

North America,

Europe[2]

Japan, South

Korea, Taiwan[3]

Global

emergence

Key Advantages
High yields,

fewer steps

Lower cost

feedstocks in

some regions,

operational

safety[2][4]

High selectivity

Renewable

feedstock, lower

GHG

emissions[5][6]

Key

Disadvantages

Hazardous

handling of

acetylene

Multi-step

process
Complex process

Sensitive to

feedstock price

volatility

Table 2: Quantitative Economic Comparison of BDO Synthesis Routes
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Economic
Parameter

Reppe Process
(Coal-based in
China)

Davy Process (Bio-
succinic acid
based)

Bio-based (Direct
Fermentation)

Production Capacity

(per annum)
- 45,000 tonnes[7] 100,000 tonnes

Total Capital

Investment (CAPEX)
- $12.2 Million[7] -

Annual Operating

Cost (OPEX)
- $139.7 Million[7] -

Estimated Production

Cost
~$1,360 / tonne[6][8] - -

Minimum Selling Price

(MSP)
- - $1,820 / tonne[9]

Note: Data for the Reppe and Davy processes are based on specific case studies and may

vary depending on plant scale, location, and feedstock costs. The production cost for the

Reppe process was converted from CNY to USD at an approximate exchange rate of 7.25

CNY/USD.

Process Overviews and Economic Drivers
Reppe Process
The Reppe process, which involves the reaction of acetylene with formaldehyde followed by

hydrogenation, is a long-established and efficient method for BDO production. Its economic

viability is strongly tied to the cost of acetylene, which is often derived from coal in China,

making this route particularly cost-effective in that region.[1]

Davy Process
The Davy process utilizes the hydrogenation of maleic anhydride, which can be produced from

n-butane.[2] A key feature of this process is the initial esterification of maleic anhydride, which

allows for easier conversion to BDO.[4] This route is considered more economical in North

America and Europe where n-butane is a readily available and cost-effective feedstock.[2] A
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variation of the Davy process can also utilize bio-succinic acid as a feedstock, bridging the gap

between conventional and bio-based routes.[7][10]

Mitsubishi Process
The Mitsubishi process is based on the acetoxylation of butadiene, followed by hydrogenation

and hydrolysis.[3] While a mature technology, detailed public economic data for this route is

less readily available. Its competitiveness is largely dependent on the price of butadiene.

Bio-based Synthesis
Bio-based routes to BDO are gaining significant commercial traction, primarily through the

direct fermentation of sugars like glucose by genetically engineered microorganisms.[11][12]

Techno-economic analyses of this route have shown it to be cost-competitive with traditional

petrochemical processes. A key study indicates a minimum selling price (MSP) of $1.82/kg for

a 100 kilotons per annum (KTA) plant.[9] The economic feasibility of bio-based BDO is

sensitive to the price of sugar feedstocks but less so to energy prices. Increasing the

fermentation titer has been identified as a critical factor in reducing production costs.[9]

Visualizing the Synthesis Pathways
The following diagrams illustrate the logical flow of the different BDO synthesis routes.
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Caption: High-level process flows for major 1,4-Butanediol synthesis routes.

Experimental Protocols and Methodologies
The economic evaluations cited in this guide are typically based on techno-economic analysis

(TEA), a standard methodology for assessing the economic feasibility of a process.[13]

Techno-Economic Analysis (TEA) Methodology
A typical TEA for a chemical production process involves the following steps:
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Process Simulation: A detailed process model is developed using software such as Aspen

Plus or MATLAB. This model establishes mass and energy balances for the entire process.

Capital Cost Estimation: The cost of all major equipment is estimated based on the process

simulation. Lang factors or other factorial methods are then used to estimate the total project

investment (TPI), which includes inside battery limits (ISBL), outside battery limits (OSBL),

and other indirect costs.

Operating Cost Estimation: Operating costs are calculated based on the consumption of raw

materials, utilities (steam, electricity, cooling water), labor, maintenance, and other fixed

costs.[1]

Economic Evaluation: Financial metrics such as the minimum selling price (MSP), net

present value (NPV), and internal rate of return (IRR) are calculated using a discounted cash

flow rate of return (DCFROR) analysis. This allows for a comprehensive assessment of the

project's profitability.

Experimental Protocol for Bio-based BDO Production
(Fermentation)
The following provides a general protocol for the lab-scale fermentation of glucose to 1,4-BDO,

which serves as the basis for the process simulations used in TEA.

Microorganism and Culture Medium: A genetically engineered strain of E. coli capable of

producing BDO from glucose is used.[14] The culture medium typically contains a defined

concentration of glucose or sucrose as the carbon source, along with nitrogen sources, salts,

and trace elements to support cell growth and product formation.[15]

Fermentation Conditions: The fermentation is carried out in a bioreactor under controlled

conditions. Key parameters that are monitored and controlled include:

Temperature: Maintained at an optimal level for the specific microbial strain (e.g., 30-

37°C).[15]

pH: Controlled within a specific range (e.g., 6.0-7.0) through the addition of a base like

ammonia.[16]
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Aeration and Agitation: The levels of dissolved oxygen are controlled through sparging

with air and adjusting the agitation rate to ensure optimal metabolic activity.[15]

Fed-Batch Operation: A fed-batch strategy is often employed where a concentrated feed of

the carbon source and other nutrients is continuously or intermittently added to the

bioreactor. This helps to maintain high cell densities and productivity while avoiding substrate

inhibition.[16]

Downstream Processing: After the fermentation is complete, the BDO is separated from the

fermentation broth. This typically involves several purification steps, such as centrifugation to

remove biomass, followed by filtration (e.g., microfiltration, ultrafiltration, and nanofiltration)

and distillation to achieve the desired product purity.[16]

The following diagram illustrates a typical workflow for a techno-economic analysis.
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Caption: Workflow for a typical Techno-Economic Analysis (TEA).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146104#economic-comparison-of-different-
butanediol-synthesis-routes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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